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Benzyl ursolate Benzyl ursolate
Brand Name: Vulcanchem
CAS No.: 192211-41-9
VCID: VC0065988
InChI: InChI=1S/C37H54O3/c1-24-15-20-37(32(39)40-23-26-11-9-8-10-12-26)22-21-35(6)27(31(37)25(24)2)13-14-29-34(5)18-17-30(38)33(3,4)28(34)16-19-36(29,35)7/h8-13,24-25,28-31,38H,14-23H2,1-7H3/t24-,25+,28+,29-,30+,31+,34+,35-,36-,37+/m1/s1
SMILES: CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1C)C)C(=O)OCC6=CC=CC=C6
Molecular Formula: C37H54O3
Molecular Weight: 546.836

Benzyl ursolate

CAS No.: 192211-41-9

Main Products

VCID: VC0065988

Molecular Formula: C37H54O3

Molecular Weight: 546.836

Benzyl ursolate - 192211-41-9

CAS No. 192211-41-9
Product Name Benzyl ursolate
Molecular Formula C37H54O3
Molecular Weight 546.836
IUPAC Name benzyl (1S,2R,4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylate
Standard InChI InChI=1S/C37H54O3/c1-24-15-20-37(32(39)40-23-26-11-9-8-10-12-26)22-21-35(6)27(31(37)25(24)2)13-14-29-34(5)18-17-30(38)33(3,4)28(34)16-19-36(29,35)7/h8-13,24-25,28-31,38H,14-23H2,1-7H3/t24-,25+,28+,29-,30+,31+,34+,35-,36-,37+/m1/s1
Standard InChIKey FUFAPKOCRZYSHH-CVTBAMPXSA-N
SMILES CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1C)C)C(=O)OCC6=CC=CC=C6
PubChem Compound 67952979
Last Modified Nov 11 2021
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